Cas no 1005-39-6 (2-(Methylthio)pyrimidine-4,6-diamine)

• Product Name: 2-(Methylthio)pyrimidine-4,6-diamine
• CAS No: 1005-39-6
• MF: C₅H₈N₄S
• MW: 156.208818435669
• MDL: MFCD00023241
• CID: 40519
• PubChem ID: 70497
• Update Time: 2025-06-30

2-(Methylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Diamino-2-methylmercaptopyrimidine
• 2-(Methylsulfanyl)-4,6-pyrimidinediamine
• 2-methylsulfanylpyrimidine-4,6-diamine
• 2-Methylthiopyrimidine-4,6-diamine
• AKOS USSH-4110074
• 2-Methylthio-4,6-diaminopyrimidine
• 4,6-Diamino-2-(methylthio)pyrimidin
• Diamino-2-methylmercaptopyrimidine,4,6-
• Pyrimidine, 4,6-diamino-2-(methylthio)-
• AKOS BBS-00007356
• 4,6-Diamino-2-(methylthio)pyrimidine,97%
• 2-(methylthio)pyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 2-(methylthio)-
• 4,6-Diamino-2-methylthiopyrimidine
• 4,6-diamino-2-(methylthio)pyrimidine
• 4,6-Diamino-2-methyl-mercaptopyrimidine
• AHAIUNAIAHSWPG-UHFFFAOYSA-N
• 2-(methylsulfanyl)pyrimidine-4,6-diamine
• 4, 2-(methylthio)-
• Pyrimidine,6-
• Z54930798
• 6-amino-2-(methylthio)-4-pyrimidinylamine
• NSC 60555
• NSC-60555
• MFCD00023241
• 2-(Methylsulfanyl)-4,6-pyrimidinediamine #
• NSC60555
• DTXSID20143347
• NSC 44919
• EN300-193522
• CS-0078674
• IDI1_016038
• UNII-XA8M4S5AYA
• FT-0617230
• NSC44919
• Maybridge3_004651
• SY020857
• A19512
• J-514109
• HMS1444D09
• CCG-959
• NS00015557
• EINECS 213-735-9
• SCHEMBL3625881
• NSC-44919
• AS-31153
• AB-323/25048059
• 1005-39-6
• AMY23263
• XA8M4S5AYA
• 4,6-Diamino-2-(methylmercapto)pyrimidine
• Pyrimidine,6-diamino-2-(methylthio)-
• SB57282
• AKOS000273600
• 2-(Methylthio)-4,6-pyrimidinediamine
• 6-Amino-3(methylthio)-4-pyrimidinylamine;2-Methylthiopyrimidine-4,6-diamine;Pyrimidine, 4,6-diamino-2-(methylthio)-;2-Methylthio-4,6-diaminopyrimidine;2-(Methylsulfanyl)-4,6-pyrimidinediamine;
• DB-006591
• DTXCID2065838
• STK336088
• 2-(Methylthio)pyrimidine-4,6-diamine

• MDL： MFCD00023241
• Inchi： 1S/C5H8N4S/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3,(H4,6,7,8,9)
• InChI Key： AHAIUNAIAHSWPG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(N)=N1)N
• BRN： 127235

Computed Properties

• Exact Mass: 156.04700
• Monoisotopic Mass: 156.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not determined
• Density: 1.38
• Melting Point: 189-193 °C
• Boiling Point: 413.5°Cat760mmHg
• Flash Point: 203.9°C
• Refractive Index: 1.671
• PSA: 103.12000
• LogP: 1.52530
• Solubility: Not determined

2-(Methylthio)pyrimidine-4,6-diamine Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(Methylthio)pyrimidine-4,6-diamine

2-(Methylthio)pyrimidine-4,6-diamine: A Comprehensive Overview

2-(Methylthio)pyrimidine-4,6-diamine, also known by its CAS number 1005-39-6, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. Recent studies have further elucidated its synthesis methods, reactivity, and functionalization possibilities, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 2-(Methylthio)pyrimidine-4,6-diamine consists of a pyrimidine ring substituted with a methylthio group at the 2-position and amino groups at the 4 and 6 positions. This configuration imparts the compound with distinct electronic properties and reactivity. The presence of the methylthio group introduces sulfur-based interactions, while the amino groups provide sites for hydrogen bonding and nucleophilic reactions. These features make the compound highly amenable to further functionalization, enabling its use as a building block in organic synthesis.

Recent advancements in synthetic methodologies have significantly improved the production efficiency of 2-(Methylthio)pyrimidine-4,6-diamine. Researchers have explored various routes, including microwave-assisted synthesis and catalytic processes, to achieve higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of transition metal catalysts to streamline the synthesis process. These innovations not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In terms of applications, 2-(Methylthio)pyrimidine-4,6-diamine has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For example, research conducted at the University of California revealed that this compound can selectively inhibit certain kinases, making it a candidate for anticancer drug development. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been documented in several high-impact journals.

The agricultural sector has also benefited from the properties of 2-(Methylthio)pyrimidine-4,6-diamine. It serves as a key intermediate in the production of pesticides and herbicides due to its ability to interact with plant enzymes. A study published in *Pest Management Science* highlighted its role in enhancing the efficacy of certain agrochemical formulations without adverse environmental effects.

From a materials science perspective, 2-(Methylthio)pyrimidine-4,6-diamine has been investigated for its potential in creating advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing MOFs with high surface area and porosity. Recent research at MIT demonstrated that incorporating this compound into MOF structures significantly improves their gas adsorption capabilities.

In conclusion, 2-(Methylthio)pyrimidine-4,6-diamine (CAS No: 1005-39-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material design. With ongoing research uncovering new avenues for its use, this compound is poised to play an even more critical role in future scientific advancements.